Cas no 153391-47-0 (2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo-
• CAS No: 153391-47-0
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• CID: 1326948
• PubChem ID: 11207039
• Update Time: 2025-06-08

2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo-
• CHEMBL110568
• 153391-47-0
• 6-Furan-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile

• Inchi： 1S/C11H7NO3S/c1-16-10-5-9(8-3-2-4-14-8)15-11(13)7(10)6-12/h2-5H,1H3
• InChI Key： MJJFTHLSJNUIKA-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(=O)OC(=C1)C1=CC=CO1

Computed Properties

• Exact Mass: 233.01471
• Monoisotopic Mass: 233.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 63.23

Additional information on 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo-

Introduction to 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo and Its Significance in Modern Chemical Research

The compound with the CAS no. 153391-47-0, known as 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo, represents a fascinating molecule in the realm of heterocyclic chemistry. This compound belongs to the pyran class of heterocycles, which are cyclic structures containing oxygen and form an integral part of numerous pharmacologically active agents. The presence of a nitrile group, a furanyl substituent, and a methylthio group on the pyran ring imparts unique electronic and steric properties, making it a valuable scaffold for synthetic and medicinal chemistry applications.

Recent advancements in chemical biology have highlighted the importance of such multifunctional heterocycles in drug discovery. The 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo structure has garnered attention due to its potential as a precursor in the synthesis of bioactive molecules. Specifically, the nitrile group can be further functionalized into amides or carboxylic acids, while the furanyl ring can participate in π-stacking interactions and hydrogen bonding, enhancing binding affinity to biological targets. These features make it an attractive candidate for developing novel therapeutic agents.

In the context of medicinal chemistry, the 6-(2-furanyl) moiety is particularly noteworthy. Furans are known for their ability to interact with biological systems through hydrophobic and π-electron interactions. This has led to their incorporation into various drug candidates targeting neurological disorders, inflammation, and cancer. The 4-(methylthio) group adds another layer of complexity, influencing both the electronic properties of the molecule and its solubility characteristics. These attributes are crucial for optimizing pharmacokinetic profiles in drug development.

The 2H-Pyran-3-carbonitrile core itself is a versatile scaffold that has been explored in numerous synthetic pathways. Its oxo group provides a site for further derivatization, enabling the construction of more complex structures. Researchers have leveraged this compound to develop inhibitors of enzymes involved in metabolic pathways and to create molecules with antimicrobial properties. The synthesis of derivatives from CAS no. 153391-47-0 has opened new avenues for exploring structure-activity relationships (SARs), which are fundamental to rational drug design.

One particularly exciting application of this compound is in the field of oncology. Recent studies have demonstrated that modified pyran derivatives can exhibit potent cytotoxic effects against various cancer cell lines. The 6-(2-furanyl)-4-(methylthio) moiety appears to play a critical role in mediating these effects by interacting with specific protein targets involved in cell proliferation and survival. Furthermore, the nitrile group has been shown to enhance bioavailability upon oral administration, making it a promising candidate for clinical development.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. The unique combination of functional groups allows for selective interaction with inflammatory pathways without significant off-target effects. Preclinical studies have indicated that derivatives of CAS no. 153391-47-0 can modulate cytokine production and reduce inflammation in animal models. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory mediators as a means of treating chronic diseases.

The synthetic methodologies employed in producing 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo are also worth mentioning. Modern synthetic approaches often involve multi-step reactions that showcase the compound's adaptability as a building block. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the furanyl and methylthio groups efficiently. Additionally, transition metal-catalyzed oxidation reactions have enabled the installation of the oxo group with high selectivity.

The versatility of this compound extends to its role as an intermediate in agrochemical applications as well. Pyran derivatives have been explored for their potential as herbicides and fungicides due to their ability to disrupt essential biological processes in plants without harming humans or animals. The presence of multiple functional groups on CAS no. 153391-47-0 allows for fine-tuning its biological activity against specific targets, making it a valuable asset in crop protection strategies.

In conclusion, 2H-Pyran-3-carbonitrile, 6-(2-furanyl)-4-(methylthio)-2-oxo (CAS no. 153391-47-0) is a multifaceted compound with significant implications across various fields of chemical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents, particularly in oncology and inflammation research. The ongoing exploration of its synthetic pathways continues to expand its utility as a building block for complex molecules with diverse applications.